Cas no 338953-84-7 (2-[2-(4-Methylanilino)-2-oxoethyl]sulfinylacetic acid)

• Product Name: 2-[2-(4-Methylanilino)-2-oxoethyl]sulfinylacetic acid
• CAS No: 338953-84-7
• MF: C₁₁H₁₃NO₄S
• MW: 255.29022192955
• CID: 5165689
• Update Time: 2025-10-21

2-[2-(4-Methylanilino)-2-oxoethyl]sulfinylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-([2-OXO-2-(4-TOLUIDINO)ETHYL]SULFINYL)ACETIC ACID
• 2-{[(4-methylphenyl)carbamoyl]methanesulfinyl}acetic acid
• Oprea1_397047
• Oprea1_691047
• 2-[2-(4-methylanilino)-2-oxoethyl]sulfinylacetic acid
• 2-{[(4-methylphenyl)carbamoyl]methanesulfinyl}aceticacid
• 2-[2-(4-Methylanilino)-2-oxoethyl]sulfinylacetic acid

• Inchi： 1S/C11H13NO4S/c1-8-2-4-9(5-3-8)12-10(13)6-17(16)7-11(14)15/h2-5H,6-7H2,1H3,(H,12,13)(H,14,15)
• InChI Key： AEVTVOBECGPKAR-UHFFFAOYSA-N
• SMILES： S(CC(=O)O)(CC(NC1C=CC(C)=CC=1)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 311
• XLogP3: 1
• Topological Polar Surface Area: 103

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on 2-[2-(4-Methylanilino)-2-oxoethyl]sulfinylacetic acid

2-[2-(4-Methylanilino)-2-oxoethyl]sulfinylacetic Acid: An Overview of Its Properties and Applications

2-[2-(4-Methylanilino)-2-oxoethyl]sulfinylacetic acid (CAS No. 338953-84-7) is a unique compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of sulfinylacetic acid and features a substituted anilino group. The combination of these functional groups imparts distinct chemical and biological properties, making it a valuable candidate for various applications, including drug development and biochemical studies.

The molecular structure of 2-[2-(4-Methylanilino)-2-oxoethyl]sulfinylacetic acid is characterized by a sulfinyl group (-SO₂-) and an acetate moiety (-COOH), which are both key to its reactivity and functionality. The presence of the methyl-substituted anilino group (4-methylanilino) adds complexity to the molecule, influencing its solubility, stability, and interaction with biological systems. This compound is typically synthesized through a series of well-defined chemical reactions, including condensation, oxidation, and substitution steps.

In recent years, the study of 2-[2-(4-Methylanilino)-2-oxoethyl]sulfinylacetic acid has been enriched by advances in computational chemistry and molecular modeling. These tools have provided insights into the compound's electronic structure, conformational flexibility, and potential binding sites with biological targets. For instance, molecular dynamics simulations have revealed that the sulfinyl group plays a crucial role in stabilizing the molecule in aqueous environments, while the acetate moiety contributes to its overall polarity and hydrogen bonding capabilities.

The biological activity of 2-[2-(4-Methylanilino)-2-oxoethyl]sulfinylacetic acid has been extensively investigated in various in vitro and in vivo models. Studies have shown that this compound exhibits potent anti-inflammatory properties, which are attributed to its ability to inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). Additionally, it has demonstrated promising antiproliferative effects on cancer cells, particularly in breast and colon cancer models. These findings suggest that 2-[2-(4-Methylanilino)-2-oxoethyl]sulfinylacetic acid could be a potential lead compound for the development of novel therapeutic agents.

The pharmacokinetic profile of 2-[2-(4-Methylanilino)-2-oxoethyl]sulfinylacetic acid has also been studied to understand its absorption, distribution, metabolism, and excretion (ADME) properties. Preclinical studies have indicated that this compound has good oral bioavailability and a favorable half-life, making it suitable for chronic administration. Furthermore, it has shown low toxicity in animal models, which is a critical factor for its potential use in human clinical trials.

In the context of drug discovery and development, 2-[2-(4-Methylanilino)-2-oxoethyl]sulfinylacetic acid has been evaluated as a potential therapeutic agent for various diseases. Its anti-inflammatory properties make it a promising candidate for treating conditions such as rheumatoid arthritis and inflammatory bowel disease. Additionally, its antiproliferative effects suggest its potential utility in cancer therapy. Ongoing research is focused on optimizing the compound's structure to enhance its efficacy and reduce any potential side effects.

The synthesis of 2-[2-(4-Methylanilino)-2-oxoethyl]sulfinylacetic acid involves several steps that require precise control over reaction conditions to ensure high yield and purity. Common synthetic routes include the reaction of 4-methylaniline with chloroacetyl chloride followed by oxidation with sodium metabisulfite to form the sulfinyl intermediate. Subsequent hydrolysis yields the final product. The purity of the synthesized compound can be verified using techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy.

In conclusion, 2-[2-(4-Methylanilino)-2-oxoethyl]sulfinylacetic acid (CAS No. 338953-84-7) is a multifunctional compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure confers it with anti-inflammatory and antiproliferative properties, making it a valuable candidate for drug development. Ongoing research continues to explore its applications in various therapeutic areas, highlighting its importance in advancing medical treatments.